1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole

• Molecular Formula: C24H18N6O
• Molecular Weight: 406.4 g/mol
• IUPAC Name: N-phenyl-N-[(Z)-[5-[4-(tetrazol-1-yl)phenyl]furan-2-yl]methylideneamino]aniline
• InChI: InChI=1S/C24H18N6O/c1-3-7-21(8-4-1)30(22-9-5-2-6-10-22)26-17-23-15-16-24(31-23)19-11-13-20(14-12-19)29-18-25-27-28-29/h1-18H/b26-17-
• InChI Key: DWDMYNGRYLVSHB-ONUIUJJFSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)/N=C\C3=CC=C(O3)C4=CC=C(C=C4)N5C=NN=N5
• SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)N=CC3=CC=C(O3)C4=CC=C(C=C4)N5C=NN=N5

Description

1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of 1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole is not fully understood. However, studies have suggested that this compound may exert its anticancer activity by inducing apoptosis and inhibiting cell proliferation. In addition, this compound has been shown to bind to metal ions and form stable complexes, which may contribute to its potential applications in materials science.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole exhibits low toxicity and does not cause significant biochemical or physiological effects at low concentrations. However, at high concentrations, this compound may cause cytotoxicity and induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole in laboratory experiments is its high yield of synthesis. In addition, this compound exhibits low toxicity and can be easily handled and stored. However, one of the limitations is the lack of understanding of its mechanism of action, which may hinder its further development in medicinal chemistry.

Future Directions

1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole has potential future directions in various fields. In medicinal chemistry, further studies are needed to understand its mechanism of action and optimize its anticancer activity. In materials science, this compound can be further explored for its potential applications in gas storage and separation. In analytical chemistry, this compound can be used as a fluorescent probe for the detection of other environmental pollutants. Overall, 1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole has shown promising results and has the potential to be developed further for various applications.

Synthesis Methods

1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole has been synthesized using different methods, including the reaction of 1-(4-bromophenyl)-5-(diphenylhydrazono)pentan-1-one with furan-2-carboxaldehyde followed by the reaction with sodium azide. Another method involves the reaction of 1-(4-bromophenyl)-5-(diphenylhydrazono)pentan-1-one with 5-(furan-2-yl)-1-phenyl-1H-tetrazole in the presence of a base. These methods have been optimized to obtain a high yield of the compound.

Scientific Research Applications

1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been tested for its anticancer activity and has shown promising results in inhibiting the growth of cancer cells. In materials science, 1-(4-{5-[(Z)-(diphenylhydrazinylidene)methyl]furan-2-yl}phenyl)-1H-tetrazole has been used as a building block for the synthesis of metal-organic frameworks (MOFs) with potential applications in gas storage and separation. In analytical chemistry, this compound has been used as a fluorescent probe for the detection of nitroaromatic compounds.